11-beta-hydroxysteroid dehydrogenase type 1

11-beta-hydroxysteroid dehydrogenase type 1
HSD11B1
Gene: HSD11B1EnzymeUniProt: P34892

Target Description

11-beta-hydroxysteroid dehydrogenase type 1 (HSD11B1) is an enzyme primarily expressed in metabolic tissues like the liver, adipose tissue, and brain. It catalyzes the NADPH-dependent reduction of inactive cortisone to active cortisol, thereby regulating intracellular glucocorticoid levels. Dysregulation of HSD11B1 activity is implicated in metabolic syndrome, type 2 diabetes, obesity, and cognitive disorders, making it a significant therapeutic target for these conditions.

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Created At2/2/2026
Updated At2/11/2026